Cas no 68977-81-1 (β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate)

Methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-β-D-xylopyranoside, 2,3-diacetate is a chemically modified xylose derivative designed for use in glycosylation and carbohydrate chemistry research. Its acetyl-protected hydroxyl groups enhance stability and selectivity in synthetic applications, facilitating controlled glycosidic bond formation. The compound serves as a versatile intermediate for oligosaccharide synthesis, enabling precise structural modifications. Its well-defined stereochemistry and protective group arrangement ensure high reactivity in enzymatic or chemical glycosylation reactions. The product is particularly valuable in studies requiring regioselective deprotection or stepwise assembly of complex carbohydrate structures. Suitable for analytical and preparative applications, it offers researchers a reliable tool for advancing glycochemistry and glycobiology investigations.

β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate structure

68977-81-1 structure

Product Name:β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate

CAS No:68977-81-1

MF:C₂₁H₃₀O₁₄

MW:506.454508304596

CID:5232372

Update Time:2026-03-07

β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate Chemical and Physical Properties

Names and Identifiers

- β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate
- Inchi： 1S/C21H30O14/c1-9(22)30-14-7-29-21(19(34-13(5)26)16(14)31-10(2)23)35-15-8-28-20(27-6)18(33-12(4)25)17(15)32-11(3)24/h14-21H,7-8H2,1-6H3/t14-,15-,16+,17+,18-,19-,20-,21+/m1/s1
- InChI Key： UFXGTTMJHOCPOR-HXAVOKFQSA-N
- SMILES： O(C)[C@@H]1OC[C@@H](O[C@@H]2OC[C@@H](OC(C)=O)[C@H](OC(C)=O)[C@H]2OC(C)=O)[C@H](OC(=O)C)[C@H]1OC(=O)C

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Melting Point: 145-146 °C
Boiling Point: 540.5±50.0 °C(Predicted)

β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	MM181452-1 mg	Methyl β-xylobioside penta-O-acetate	68977-81-1	1mg	$60.50	2023-01-03
Biosynth	MM181452-2 mg	Methyl β-xylobioside penta-O-acetate	68977-81-1	2mg	$108.90	2023-01-03
Biosynth	MM181452-5 mg	Methyl β-xylobioside penta-O-acetate	68977-81-1	5mg	$242.00	2023-01-03
Biosynth	MM181452-10 mg	Methyl β-xylobioside penta-O-acetate	68977-81-1	10mg	$447.70	2023-01-03
Biosynth	MM181452-25 mg	Methyl β-xylobioside penta-O-acetate	68977-81-1	25mg	$1,058.75	2023-01-03

β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate Related Literature

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Additional information on β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate

β-D-Xylopyranoside, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate (CAS No 68977-71-1)

β-D-Xylopyranoside is a derivative of xylose, a pentose sugar that plays a crucial role in various biological processes and synthetic applications. The compound in question, methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate (CAS No 68977-71-1), is a highly acetylated derivative of β-D-xylpyranoside. This compound has gained significant attention in the fields of organic chemistry and biochemistry due to its unique structural features and potential applications in drug design and material science.

The structure of this compound is characterized by the presence of multiple acetyl groups attached to the hydroxyl groups of the xylopyranosyl ring. Specifically, the 2',3', and 4' positions on the β-D-xylopyranosyl moiety are acetylated, while the methyl group is attached at the 4-position of the parent β-D-xylpyranoside ring. This acetylation pattern not only enhances the stability of the molecule but also imparts unique physicochemical properties that make it suitable for various synthetic applications.

Recent studies have highlighted the importance of acetylated sugars like methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate in the development of novel therapeutic agents. For instance, researchers have explored the use of such compounds as building blocks for constructing complex carbohydrates with potential anti-inflammatory and anti-cancer properties. The acetyl groups in these molecules are known to modulate their bioavailability and pharmacokinetic profiles, making them promising candidates for drug delivery systems.

In addition to its role in drug design, this compound has also found applications in material science. The acetylation pattern in methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-, 2,3-diacetate allows for controlled polymerization reactions, enabling the synthesis of biodegradable polymers with tailored mechanical properties. These polymers have potential applications in tissue engineering and regenerative medicine.

The synthesis of methyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)- , 2 ,3 -diacetate involves a series of carefully controlled acetylation steps using acetic anhydride as an acetylating agent. The reaction conditions are optimized to ensure high yields and selectivity for the desired product. Recent advancements in catalytic systems have further improved the efficiency of these reactions

From an analytical standpoint , this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and purity of the compound , ensuring its suitability for various applications

In conclusion , methyl 4 -O -(2 ,3 ,4 -tri -O -acetyl -β -D -xylopyranosyl )-, 2 ,3 -diacetate (CAS No :68977 -71 -1 ) is a versatile compound with significant potential in multiple fields . Its unique structural features , derived from strategic acetylation patterns , make it an invaluable tool for researchers working on innovative solutions in drug design , material science , and beyond . As research continues to uncover new applications for this compound , it is poised to play an increasingly important role in advancing modern science and technology.